CID 78062264
Description
CID 78062264 is a PubChem Compound Identifier (CID) assigned to a specific chemical compound in the PubChem database. PubChem CIDs are unique numerical identifiers that provide access to structured chemical information, including molecular properties, biological activities, safety data, and literature references. However, none of the provided evidence sources explicitly describe this compound or its structural, pharmacological, or biochemical characteristics.
To retrieve authoritative data about this compound, researchers should consult the PubChem database directly, which provides:
- Molecular formula and weight
- Canonical SMILES and InChIKey
- Experimental or predicted physicochemical properties (e.g., solubility, logP)
- Biological assay results (if available)
- Safety and toxicity profiles
Properties
Molecular Formula |
EuGa2 |
|---|---|
Molecular Weight |
291.41 g/mol |
InChI |
InChI=1S/Eu.2Ga |
InChI Key |
SDJDKXYWIBSDCW-UHFFFAOYSA-N |
Canonical SMILES |
[Ga].[Ga].[Eu] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 78062264 involves specific reaction conditions and reagents. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, one method might involve the use of specific organic amines and dianhydrides under controlled conditions to achieve the desired compound .
Industrial Production Methods: Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures to accommodate larger quantities. This might include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions: CID 78062264 can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to modifying the compound’s structure and properties.
Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, are tailored to achieve the desired reaction outcomes.
Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions might yield oxidized derivatives, while substitution reactions could result in substituted analogs of the original compound.
Scientific Research Applications
CID 78062264 has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it might be used to investigate cellular processes and interactions. In medicine, this compound could be explored for its potential therapeutic effects, while in industry, it might be utilized in the development of new materials or chemical processes .
Mechanism of Action
The mechanism of action of CID 78062264 involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the context in which the compound is used. The detailed mechanism of action would be elucidated through experimental studies and computational modeling .
Comparison with Similar Compounds
Below is a generalized framework for comparing compounds using PubChem CIDs, informed by the evidence:
Table 1: Framework for Comparing CID 78062264 with Analogs
Key Observations from Evidence
Structural Comparisons: Figure 8 in demonstrates how compounds with similar steroidal backbones (e.g., CID 6675, CID 439763) are compared using 3D overlays and structural annotations. Such methods could be applied to this compound if its structure is known. highlights bioactive compounds (e.g., quercetin, CID 5280343) with phenolic structures, emphasizing the role of functional groups in biological activity .
Biological Activity Profiling :
- and refer to "CID" as chemotherapy-induced diarrhea, a medical condition treated with compounds like irbesartan (CID 3749) or herbal therapies (e.g., quercetin). While unrelated to PubChem CIDs, these studies underscore the importance of comparing therapeutic efficacy and mechanisms .
Analytical Techniques: Mass spectrometry with collision-induced dissociation (CID) is used to characterize compounds like ginsenosides (). This technique could elucidate the fragmentation patterns of this compound, aiding in structural identification and comparison with analogs .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
